N-(2-chloro-4-sulfamoylphenyl)-4-methoxypiperidine-1-carboxamide

• Molecular Formula: C13H18ClN3O4S
• Molecular Weight: 347.82 g/mol
• IUPAC Name: N-(2-chloro-4-sulfamoylphenyl)-4-methoxypiperidine-1-carboxamide
• InChI: InChI=1S/C13H18ClN3O4S/c1-21-9-4-6-17(7-5-9)13(18)16-12-3-2-10(8-11(12)14)22(15,19)20/h2-3,8-9H,4-7H2,1H3,(H,16,18)(H2,15,19,20)
• InChI Key: JEQKYDDVLZTRPL-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)NC2=C(C=C(C=C2)S(=O)(=O)N)Cl

Description

N-(2-chloro-4-sulfamoylphenyl)-4-methoxypiperidine-1-carboxamide is a useful research compound. Its molecular formula is C13H18ClN3O4S and its molecular weight is 347.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of EXAMPLE 392A in anhydrous tetrahydrofuran (6 mL) was added 4-methoxypiperidine (451 mg). The mixture was stirred at 60° C. for 3 hours. The mixture was cooled, mixed with methanol (20 mL) and silica gel (6 g) and concentrated. The material was purified on a silica gel column and was eluted with 10% methanol in dichloromethane to provide the title compound.